Cas no 2091609-34-4 (2-Furanacetic acid, 5-(1-methyl-1H-pyrazol-4-yl)-)

• Product Name: 2-Furanacetic acid, 5-(1-methyl-1H-pyrazol-4-yl)-
• CAS No: 2091609-34-4
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5164047
• Update Time: 2025-06-20

2-Furanacetic acid, 5-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetic acid, 5-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C10H10N2O3/c1-12-6-7(5-11-12)9-3-2-8(15-9)4-10(13)14/h2-3,5-6H,4H2,1H3,(H,13,14)
• InChI Key： CVXTYFMMFMGONR-UHFFFAOYSA-N
• SMILES： O1C(C2=CN(C)N=C2)=CC=C1CC(O)=O

Additional information on 2-Furanacetic acid, 5-(1-methyl-1H-pyrazol-4-yl)-

Introduction to 2-Furanacetic acid, 5-(1-methyl-1H-pyrazol-4-yl) and Its Significance in Modern Chemical Biology

2-Furanacetic acid, 5-(1-methyl-1H-pyrazol-4-yl) (CAS No. 2091609-34-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of fused heterocycles, combining a furan ring with a pyrazole moiety, which makes it a promising candidate for various pharmacological applications. The presence of the 1-methyl-1H-pyrazol-4-yl substituent enhances its molecular complexity and opens up possibilities for diverse interactions with biological targets.

The structural framework of 2-furanacetic acid, 5-(1-methyl-1H-pyrazol-4-yl) incorporates both oxygen and nitrogen atoms in its aromatic system, which is known to contribute to its stability and reactivity. This dual functionality makes it an interesting scaffold for drug design, particularly in the development of novel therapeutic agents. The compound's ability to engage with multiple biological pathways has positioned it as a key player in ongoing research efforts aimed at addressing complex diseases.

In recent years, there has been a surge in the exploration of heterocyclic compounds for their medicinal properties. Among these, furanacetic acids have shown promise as intermediates in the synthesis of bioactive molecules. The specific modification at the 5-position with a 1-methyl-1H-pyrazol-4-yl group introduces additional pharmacophoric features that can modulate receptor binding and metabolic stability. This has led to increased interest in understanding the pharmacokinetic and pharmacodynamic profiles of derivatives like 2-furanacetic acid, 5-(1-methyl-1H-pyrazol-4-yl).

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Recent studies have highlighted the importance of furanacetic acid derivatives in inhibiting key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The 1-methyl-1H-pyrazol-4-yl moiety appears to enhance the compound's ability to interact with these enzymes, thereby reducing pro-inflammatory cytokine production. This mechanism has been observed in both preclinical models and initial clinical trials, suggesting that 2-furanacetic acid, 5-(1-methyl-1H-pyrazol-4-yl) could be a valuable asset in treating chronic inflammatory conditions.

The synthesis of 2-furanacetic acid, 5-(1-methyl-1H-pyrazol-4-yl) involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the pyrazole ring at the 5-position of furanacetic acid requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. These synthetic strategies not only underscore the compound's synthetic accessibility but also demonstrate the versatility of modern chemical methodologies.

From a computational chemistry perspective, 2-furanacetic acid, 5-(1-methyl-1H-pyrazol-4-yl) has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have revealed that the compound can form stable hydrogen bonds and hydrophobic interactions with key residues in target proteins. This information has been instrumental in guiding structure-based drug design efforts aimed at optimizing potency and selectivity. The integration of experimental data with computational predictions has provided a comprehensive understanding of the compound's mechanism of action.

The potential therapeutic applications of 2-furanacetic acid, 5-(1-methyl-1H-pyrazol-4-yl) extend beyond inflammation modulation. Preliminary research suggests that this compound may also exhibit antimicrobial properties, making it a candidate for developing novel antibiotics or antifungal agents. The unique structural features of this molecule allow it to disrupt essential bacterial processes without causing significant toxicity to host cells. This has sparked interest in exploring its efficacy against multidrug-resistant pathogens, which pose a significant challenge in global healthcare.

In conclusion, 2-furanacetic acid, 5-(1-methyl-1H-pyrazol-4-yl) (CAS No. 2091609-34-4) represents a fascinating example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of pharmacophoric elements makes it a versatile scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.